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Introduction

Osimertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase
inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR
mutations.[1] The presence of impurities in active pharmaceutical ingredients (APIs) is a critical
concern for drug safety and efficacy. N-nitroso compounds, a class of potential genotoxic
impurities, can form during the synthesis or storage of drug products containing secondary or
tertiary amine functionalities. N-Nitroso Osimertinib is one such potential impurity. Its
structural confirmation and quantification are paramount to ensure the quality and safety of
Osimertinib. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical
technique for the unambiguous structural elucidation of organic molecules, including
pharmaceutical impurities.[2] This application note provides a detailed protocol for the use of
NMR spectroscopy in the structural characterization of N-Nitroso Osimertinib.

A key characteristic of N-nitrosamines in NMR is the phenomenon of rotational isomerism
(rotamers) around the N-N bond, which possesses a partial double-bond character. This
restricted rotation can lead to the observation of two distinct sets of signals for the atoms near
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the nitroso group, often referred to as cis and trans isomers.[3][4] The ratio of these rotamers
can be influenced by the solvent and temperature.

Experimental Protocols

This section details the methodology for the structural elucidation of N-Nitroso Osimertinib
using one-dimensional (1D) and two-dimensional (2D) NMR techniques.

1. Sample Preparation

o Sample Requirements: A minimum of 5-10 mg of isolated N-Nitroso Osimertinib is required
for a comprehensive set of 1D and 2D NMR experiments. For 13C NMR, a higher
concentration (20-50 mg) is preferable.[5]

¢ Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Deuterated
dimethyl sulfoxide (DMSO-ds) or deuterated chloroform (CDCIs) are common choices for
molecules of this type. The choice of solvent can affect the chemical shifts and the observed
ratio of rotamers.

e Procedure:
o Weigh the desired amount of N-Nitroso Osimertinib into a clean, dry vial.
o Add approximately 0.6-0.7 mL of the chosen deuterated solvent.[5]

o Gently agitate the vial to dissolve the sample completely. Sonication may be used if
necessary, but care should be taken to avoid sample degradation.

o Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a
clean, dry 5 mm NMR tube to remove any particulate matter.[6]

o Cap the NMR tube securely.
2. NMR Data Acquisition

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a
cryoprobe is recommended to achieve optimal resolution and sensitivity.
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e 1D NMR Experiments:

o H NMR: Acquire a standard proton NMR spectrum to identify the number of unique proton
environments, their chemical shifts, coupling patterns, and integration.

o 183C NMR: Acquire a proton-decoupled carbon NMR spectrum to identify the number of
unique carbon environments and their chemical shifts.

o DEPT-135 (Distortionless Enhancement by Polarization Transfer): This experiment helps
differentiate between CH, CHz, and CHs groups. CH and CHs signals will be positive,
while CH: signals will be negative. Quaternary carbons are not observed.

e 2D NMR Experiments:

o COSY (Correlation Spectroscopy): Identifies proton-proton spin-spin couplings, revealing
which protons are adjacent to each other in the molecule.

o HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and
carbon atoms.

o HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are
separated by two or three bonds, which is crucial for assembling molecular fragments.

o NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame
Overhauser Effect Spectroscopy): Provides information about protons that are close in
space, which can help in determining the stereochemistry and confirming the conformation
of the rotamers.

Data Presentation: Representative NMR Data

The following tables summarize the expected *H and 3C NMR chemical shifts for N-Nitroso
Osimertinib. These are representative values based on the known structure and general
chemical shift ranges for similar functional groups, including the presence of rotamers for
signals near the N-nitroso group. Actual experimental values may vary depending on the
solvent, concentration, and temperature.

Table 1. Representative *H NMR Data for N-Nitroso Osimertinib (in DMSO-de)
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. . Assighment
Chemical Shift (9, o . . .
Multiplicity Integration (Major/Minor
ppm)
Rotamer)
~10.0-9.5 S 1H Ar-NH
~85-7.0 m - Aromatic Protons
~6.5-5.5 m 3H Acrylamide Protons
~4.0 s 3H OCHs
N(NO)-CHs
~3.8/~3.2 s 3H _ .
(Minor/Major)
~3.5-25 m - Aliphatic Protons
~2.8/~24 S 6H N(CHs)z (Minor/Major)
~2.2 S 3H Indole N-CHs

Table 2: Representative 13C NMR Data for N-Nitroso Osimertinib (in DMSO-ds)

Chemical Shift (6, ppm) Assignment (Major/Minor Rotamer)

~165 C=0 (Amide)

~160 - 110 Aromatic and Olefinic Carbons

~60 - 50 OCHs and Aliphatic Carbons

~45/~35 N(NO)-CHs (Minor/Major)

~40 N(CHs)2

~33 Indole N-CHs
Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the structural elucidation of N-
Nitroso Osimertinib using NMR.
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Experimental Workflow for NMR-based Structural Elucidation
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Caption: Workflow for NMR Structural Elucidation.
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Signaling Pathway Context

Osimertinib is a potent inhibitor of the EGFR signaling pathway. The presence of impurities like
N-Nitroso Osimertinib could potentially alter the drug's interaction with this pathway or
introduce off-target effects. Understanding this pathway provides context for the importance of
impurity characterization.
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Simplified EGFR Signaling Pathway
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Caption: Simplified EGFR Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16088381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

